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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425018

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-604992 dihydrochloride is a potent and selective small-molecule agonist of the Growth
Hormone Secretagogue Receptor (GHSR), also known as the ghrelin receptor.[1] Ghrelin is a
naturally occurring peptide hormone recognized for its orexigenic properties, meaning it
stimulates appetite and food intake.[2] As an agonist, BMS-604992 mimics the action of
ghrelin, leading to a dose-dependent increase in food consumption. These application notes
provide detailed protocols and data for researchers investigating the effects of BMS-604992 on
food intake in rodent models.

Mechanism of Action: GHSR Signaling Pathway

BMS-604992 exerts its effects by binding to and activating the GHSR, a G-protein coupled
receptor (GPCR). This activation initiates a cascade of intracellular signaling events, primarily
through the Gaqg/11 G-protein subunit. This leads to the activation of phospholipase C (PLC),
which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). The subsequent increase in intracellular calcium
(Ca2+) and activation of protein kinase C (PKC) are key steps in the signaling pathway that
ultimately leads to the stimulation of appetite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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